![molecular formula C16H17N3O4 B2859658 (E)-3-(furan-2-yl)-1-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one CAS No. 2035001-58-0](/img/structure/B2859658.png)
(E)-3-(furan-2-yl)-1-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one
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Description
(E)-3-(furan-2-yl)-1-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C16H17N3O4 and its molecular weight is 315.329. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
The compound's structure, containing furan, pyrazine, and pyrrolidine functional groups, makes it a candidate for the synthesis of complex heterocyclic compounds. For instance, heterocyclic compounds like azuleno[1,2-b]pyrrole and its furan analogues have been synthesized through reactions involving similar furan-containing structures and morpholino enamines, showcasing the potential utility of the compound in producing new materials with varied applications, from pharmaceuticals to materials science (Fujimori et al., 1986).
Antiviral Activity
Research on furan derivatives from mangrove-derived actinomycetes highlights the potential of compounds with furan cores in exhibiting bioactivity, such as antiviral properties against influenza A virus H1N1, suggesting the chemical's relevance in developing antiviral agents (Wang et al., 2014).
Photochemical Reactions
The involvement in photochemical reactions, as illustrated by the study on the photochemical reaction of pyridine with furan, points to the compound's potential in facilitating or undergoing unique photo-induced chemical transformations, useful in synthesizing photoactive materials or studying photochemical pathways (Sakamoto et al., 1999).
Novel Synthetic Approaches
The compound's structure suggests its utility in novel synthetic approaches for creating pyrazolo[5,1‐c]triazines and pyrazolo[1,5‐a]pyrimidines, indicating its versatility in organic synthesis and the potential to generate a wide range of biologically active molecules with therapeutic or material applications (Abdelhamid et al., 2012).
Pharmaceutical Research
In pharmaceutical research, derivatives with similar structural features have shown promising results in studies concerning antiarrhythmic, antihypertensive effects, and adrenolytic activity, highlighting the potential applications of the compound in medicinal chemistry and drug design (Malawska et al., 2002).
properties
IUPAC Name |
(E)-3-(furan-2-yl)-1-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O4/c1-21-15-16(18-8-7-17-15)23-13-6-9-19(11-13)14(20)5-4-12-3-2-10-22-12/h2-5,7-8,10,13H,6,9,11H2,1H3/b5-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDUIXAJXLILVOA-SNAWJCMRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CN=C1OC2CCN(C2)C(=O)C=CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=NC=CN=C1OC2CCN(C2)C(=O)/C=C/C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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